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Compound of Interest

Compound Name: Di-tert-butyl oxalate

Cat. No.: B1345461

Technical Summary: Di-tert-butyl Oxalate

This document provides core information regarding the chemical properties of di-tert-butyl
oxalate, specifically its molecular formula and molecular weight. This information is
fundamental for researchers, scientists, and professionals in drug development for accurate
stoichiometric calculations, analytical characterization, and experimental design.

Chemical Identity and Molecular Properties

Di-tert-butyl oxalate is an ester of oxalic acid and tert-butanol.[1] Its chemical structure and
composition are well-defined, allowing for precise determination of its molecular formula and

weight.
Property Value Source
Molecular Formula C10H1804 [21[31[4]
Molecular Weight 202.25 g/mol [2][5]
Linear Formula (CH3)3COCOCOO0OC(CH3)3
IUPAC Name ditert-butyl oxalate [2]
CAS Number 691-64-5 [2][3][6]

Logical Relationship of Molecular Properties

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1345461?utm_src=pdf-interest
https://www.benchchem.com/product/b1345461?utm_src=pdf-body
https://www.benchchem.com/product/b1345461?utm_src=pdf-body
https://www.benchchem.com/product/b1345461?utm_src=pdf-body
https://www.smolecule.com/products/s773534
https://pubchem.ncbi.nlm.nih.gov/compound/69651
https://www.chembk.com/en/chem/Di-tert-butyl%20oxalate
https://pubchem.ncbi.nlm.nih.gov/compound/Di-tert-butyl-oxalate
https://pubchem.ncbi.nlm.nih.gov/compound/69651
https://precision.fda.gov/ginas/app/ui/substances/31f674a6-2123-4773-bccb-09ca7b8e6f50
https://pubchem.ncbi.nlm.nih.gov/compound/69651
https://pubchem.ncbi.nlm.nih.gov/compound/69651
https://www.chembk.com/en/chem/Di-tert-butyl%20oxalate
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=167701&ExtHyperLink=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The diagram below illustrates the direct relationship between the molecular formula and the
calculated molecular weight of a chemical compound.

Relationship between Molecular Formula and Molecular Weight

Molecular Formula
(C10H1804)

Atomic Weights
(C,H, O)

Sum of Atomic Weights /Provides Values for Calculation

Molecular Weight
(202.25 g/mol)

Click to download full resolution via product page

Caption: Derivation of molecular weight from molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1345461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

